Cas no 1063733-77-6 (2-(3,5-Difluorophenyl)propan-2-ol)

• Product Name: 2-(3,5-Difluorophenyl)propan-2-ol
• CAS No: 1063733-77-6
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• MDL: MFCD17222271
• CID: 4936899
• PubChem ID: 57732159
• Update Time: 2026-02-27

2-(3,5-Difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluorophenyl)propan-2-ol
• 2-(3,5-Difluoro-phenyl)-propan-2-ol
• 2-(3,5-Difluorophenyl)propan-2-ol

• MDL： MFCD17222271
• Inchi： 1S/C9H10F2O/c1-9(2,12)6-3-7(10)5-8(11)4-6/h3-5,12H,1-2H3
• InChI Key： FJQOZZAAYQEKMN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C)(C)O)F

Computed Properties

• Exact Mass: 172.07
• Monoisotopic Mass: 172.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3,5-Difluorophenyl)propan-2-ol

Introduction to 2-(3,5-Difluorophenyl)propan-2-ol (CAS No. 1063733-77-6)

2-(3,5-Difluorophenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1063733-77-6, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a propyl chain attached to a benzene ring substituted with two fluorine atoms at the 3rd and 5th positions, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural motif of 2-(3,5-Difluorophenyl)propan-2-ol incorporates both aromatic and aliphatic components, which contribute to its versatility in chemical reactions. The presence of fluorine atoms at the para and meta positions relative to each other enhances the compound's lipophilicity and metabolic stability, key factors in drug design. These features have positioned this compound as a candidate for further exploration in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to modulate pharmacokinetic and pharmacodynamic properties. Fluoroaromatic alcohols like 2-(3,5-Difluorophenyl)propan-2-ol are particularly interesting because they can serve as building blocks for molecules targeting various diseases, including cancer, inflammation, and infectious disorders. The fluorine atoms can influence both the reactivity of the molecule and its interaction with biological targets, making them indispensable in medicinal chemistry.

One of the most compelling aspects of 2-(3,5-Difluorophenyl)propan-2-ol is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes and receptors involved in metabolic pathways. These findings underscore the compound's significance in drug discovery efforts.

The synthesis of 2-(3,5-Difluorophenyl)propan-2-ol typically involves multi-step organic reactions, often starting from commercially available fluorinated aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for large-scale production and further functionalization of the compound.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2-(3,5-Difluorophenyl)propan-2-ol's reactivity and potential applications. Molecular modeling studies have revealed insights into how modifications at the fluorine positions can alter the compound's electronic properties. This information is invaluable for designing next-generation molecules with improved pharmacological profiles.

In addition to its synthetic utility, 2-(3,5-Difluorophenyl)propan-2-ol has been explored in various preclinical studies. Its derivatives have shown promise in inhibiting key enzymes implicated in disease progression. For example, research has indicated that certain analogs may exhibit anti-inflammatory or antiviral activities by modulating signaling pathways relevant to these conditions. Such findings highlight the compound's potential as a scaffold for developing novel therapeutics.

The role of fluorine atoms in enhancing molecular stability has been well-documented across numerous pharmaceuticals. In 2-(3,5-Difluorophenyl)propan-2-ol, the electron-withdrawing nature of fluorine contributes to increased metabolic resistance, allowing for longer half-lives once administered orally or topically. This characteristic is particularly advantageous for drugs that require sustained activity within biological systems.

As interest in fluorinated compounds continues to grow, so does the demand for efficient synthetic strategies for their production. Innovations in green chemistry have led to more sustainable methods for introducing fluorine into organic molecules without compromising yield or purity. These advancements align with global efforts to minimize environmental impact while maximizing productivity in pharmaceutical manufacturing.

The future prospects for 2-(3,5-Difluorophenyl)propan-2-ol are promising, with ongoing research focusing on expanding its applications beyond traditional drug development. Potential uses include agrochemicals and specialty chemicals where its unique properties could offer advantages over existing alternatives. Collaborative efforts between academia and industry are likely to drive further innovation and commercialization opportunities.

In conclusion,(CAS No. 1063733-77-6) serves as a testament to how structural modifications can yield compounds with significant therapeutic potential. The combination of aromatic stability provided by the benzene ring and functional versatility introduced by fluorination makes it an indispensable tool for medicinal chemists worldwide.